BARBININE
BARBININE
Brand Name:
Vulcanchem
CAS No.:
123497-99-4
VCID:
VC0040709
InChI:
InChI=1S/C36H46N2O10/c1-6-37-16-33(17-48-31(42)19-9-7-8-10-22(19)38-25(39)13-18(2)30(38)41)12-11-24(46-4)35-21-14-20-23(45-3)15-34(43,26(21)27(20)40)36(44,32(35)37)29(47-5)28(33)35/h7-10,18,20-21,23-24,26,28-29,32,43-44H,6,11-17H2,1-5H3/t18-,20-,21-,23-,24-,26+,28+,29-,32?,33-,34+,35?,36?/m0/s1
SMILES:
CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6=O)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)CC(C8=O)C
Molecular Formula:
C36H46N2O10
Molecular Weight:
666.8 g/mol
BARBININE
CAS No.: 123497-99-4
Main Products
VCID: VC0040709
Molecular Formula: C36H46N2O10
Molecular Weight: 666.8 g/mol
CAS No. | 123497-99-4 |
---|---|
Product Name | BARBININE |
Molecular Formula | C36H46N2O10 |
Molecular Weight | 666.8 g/mol |
IUPAC Name | [(2S,3S,5S,6S,8R,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-6,16,18-trimethoxy-4-oxo-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-[(3S)-3-methyl-2,5-dioxopyrrolidin-1-yl]benzoate |
Standard InChI | InChI=1S/C36H46N2O10/c1-6-37-16-33(17-48-31(42)19-9-7-8-10-22(19)38-25(39)13-18(2)30(38)41)12-11-24(46-4)35-21-14-20-23(45-3)15-34(43,26(21)27(20)40)36(44,32(35)37)29(47-5)28(33)35/h7-10,18,20-21,23-24,26,28-29,32,43-44H,6,11-17H2,1-5H3/t18-,20-,21-,23-,24-,26+,28+,29-,32?,33-,34+,35?,36?/m0/s1 |
Standard InChIKey | VBFGMIUWGBSAGV-NWERHFLCSA-N |
Isomeric SMILES | CCN1C[C@@]2(CC[C@@H](C34[C@@H]2[C@@H](C(C31)([C@]5(C[C@@H]([C@@H]6C[C@H]4[C@@H]5C6=O)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)C[C@@H](C8=O)C |
SMILES | CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6=O)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)CC(C8=O)C |
Canonical SMILES | CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6=O)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)CC(C8=O)C |
Synonyms | BARBININE |
PubChem Compound | 198721 |
Last Modified | Nov 09 2021 |
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